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Compound Name:

dihydrochloride
CAS No.: 51639-49-7
Cat. No.: B1251611
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Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 1-(3-Chlorophenyl)piperazine
dihydrochloride (m-CPP HCI). This guide is designed for researchers, chemists, and drug
development professionals to address common challenges and improve the yield and purity of
this critical pharmaceutical intermediate.[1][2] As a key precursor in the synthesis of
antidepressant drugs like Trazodone, optimizing its production is paramount.[3][4] This
document moves beyond standard protocols to explain the causality behind experimental
choices, empowering you to troubleshoot effectively.

Core Synthesis Pathway Overview

The most prevalent and industrially relevant synthesis of 1-(3-Chlorophenyl)piperazine involves
a two-step process. It begins with the chlorination of diethanolamine to form a reactive
intermediate, bis(2-chloroethyl)amine, followed by a cyclization reaction with 3-chloroaniline.[5]
The resulting free base is then converted to its more stable dihydrochloride salt for purification
and storage.[6][7]
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Step 1:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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